3-(Ethoxycarbonyl)-2-methylquinoxalin-1-ium-1-olate
Overview
Description
“3-(Ethoxycarbonyl)-2-methylquinoxalin-1-ium-1-olate” is a quinoxaline derivative. Quinoxalines are heterocyclic compounds containing a ring structure made of four carbon atoms and two nitrogen atoms in a six-membered ring . The ethoxycarbonyl group (also known as an ester functional group) and the methyl group are substituents on the quinoxaline ring .
Molecular Structure Analysis
The molecular structure of this compound would likely show a planar quinoxaline ring system with the ethoxycarbonyl and methyl groups as substituents . The exact structure would need to be confirmed through techniques such as X-ray crystallography .
Chemical Reactions Analysis
Quinoxalines are known to participate in various chemical reactions. They can act as ligands in coordination chemistry, undergo substitutions, and participate in redox reactions . The presence of the ethoxycarbonyl group may also allow for reactions such as hydrolysis .
Physical And Chemical Properties Analysis
The physical and chemical properties of a compound depend on its molecular structure. Quinoxalines are generally stable and have low reactivity . The presence of the ethoxycarbonyl group might increase its reactivity .
Mechanism of Action
The mechanism of action of a compound depends on its intended use. For example, some quinoxaline derivatives are used in medicinal chemistry due to their biological activity . The specific mechanism of action for “3-(Ethoxycarbonyl)-2-methylquinoxalin-1-ium-1-olate” is not known without further information.
Future Directions
properties
IUPAC Name |
ethyl 3-methyl-4-oxidoquinoxalin-4-ium-2-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H12N2O3/c1-3-17-12(15)11-8(2)14(16)10-7-5-4-6-9(10)13-11/h4-7H,3H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VNYXIHXFWAWXAB-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=NC2=CC=CC=C2[N+](=C1C)[O-] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H12N2O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00346874 |
Source
|
| Record name | 3-(ethoxycarbonyl)-2-methylquinoxalin-1-ium-1-olate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00346874 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
232.23 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
94098-94-9 |
Source
|
| Record name | 3-(ethoxycarbonyl)-2-methylquinoxalin-1-ium-1-olate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00346874 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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